Cas no 2172007-18-8 (5-(1H-indol-7-yl)-2-methylaniline)

• Product Name: 5-(1H-indol-7-yl)-2-methylaniline
• CAS No: 2172007-18-8
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 6282196
• PubChem ID: 165565760
• Update Time: 2025-07-20

5-(1H-indol-7-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-7-yl)-2-methylaniline
• 2172007-18-8
• EN300-1585835

• Inchi： 1S/C15H14N2/c1-10-5-6-12(9-14(10)16)13-4-2-3-11-7-8-17-15(11)13/h2-9,17H,16H2,1H3
• InChI Key： ANBONBITVSZVSA-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(C3C=CC(C)=C(C=3)N)=C12

Computed Properties

• Exact Mass: 222.115698455g/mol
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 5-(1H-indol-7-yl)-2-methylaniline

5-(1H-indol-7-yl)-2-methylaniline: A Promising Compound in Pharmaceutical Research

5-(1H-indol-7-yl)-2-methylaniline, with the CAS No. 2172007-18-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential in various therapeutic areas, including neuroprotection, anti-inflammatory effects, and modulation of cellular signaling pathways.

The molecular structure of 5-(1H-indol-7-yl)-2-methylaniline consists of an indole ring fused to a benzene ring, with a methyl group attached to the nitrogen atom. This unique arrangement contributes to its pharmacological profile, enabling interactions with multiple biological targets. Researchers have identified its ability to modulate ion channels and neurotransmitter receptors, making it a candidate for the development of novel therapeutics.

Recent advancements in synthetic methodologies have enabled the efficient production of 5-(1H-indol-7-yl)-3-methylaniline, which has been explored for its potential in treating neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in reducing oxidative stress in neuronal cells, a critical factor in diseases such as Alzheimer's and Parkinson's.

Moreover, the compound has shown promising results in preclinical models of inflammatory diseases. Its anti-inflammatory properties are attributed to its ability to inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response. This mechanism has been extensively studied in recent years, with several research groups confirming its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 5-(1H-indol-7-yl)-2-methylaniline is another area of interest. Studies have indicated its high bioavailability and prolonged half-life, which are essential for the development of drugs requiring sustained therapeutic effects. These properties make it suitable for oral administration, a significant advantage in clinical settings.

Furthermore, the compound has been investigated for its role in modulating the endocannabinoid system. Research published in Pharmacological Research in 2022 highlighted its potential in managing chronic pain and mood disorders. The ability to interact with cannabinoid receptors offers new avenues for therapeutic intervention in these conditions.

Environmental factors and genetic predispositions play a crucial role in the efficacy of 5-(1H-indol-7-yl)-2-methylaniline. Recent studies have emphasized the importance of personalized medicine approaches, where the compound's effectiveness can be tailored to individual patient profiles. This has led to the development of biomarker-based strategies to optimize treatment outcomes.

The synthesis of 5-(1H-indol-7-yl)-2-methylaniline has been optimized using green chemistry principles, reducing the environmental impact of its production. This aligns with the growing emphasis on sustainable practices in pharmaceutical research, ensuring that therapeutic innovations are developed responsibly.

Emerging research is also exploring the potential of 5-(1H-indol-7-yl)-2-methylaniline in combination therapies. Studies suggest that its synergistic effects with existing medications could enhance therapeutic outcomes while minimizing side effects. This has led to increased interest in its application in multidrug regimens for complex diseases.

Regulatory considerations are another critical aspect of the compound's development. Compliance with international standards for pharmaceutical quality and safety is essential. Ongoing clinical trials are evaluating its safety profile, ensuring that it meets the stringent requirements for drug approval.

Technological innovations in drug delivery systems are also being explored to enhance the therapeutic potential of 5-(1H-indol-7-yl)-2-methylaniline. Advanced formulations, such as nanoparticles and liposomes, are being tested to improve its solubility and targeted delivery, addressing challenges associated with conventional dosage forms.

Collaborative efforts between academia and industry are driving the translation of 5-(1H-indol-7-yl)-2-methylaniline from bench to bedside. These partnerships are crucial for accelerating the development of new therapies and ensuring that research findings are effectively applied in clinical practice.

Continuous monitoring of the compound's long-term effects is essential to ensure its safety and efficacy. Ongoing research is focused on understanding its potential interactions with other medications and its impact on different patient populations, providing a comprehensive view of its therapeutic potential.

The future of 5-(1H-indol-7-yl)-2-methylaniline in pharmaceutical research looks promising. With advancements in molecular biology and computational modeling, researchers are uncovering new mechanisms of action and potential applications. These developments are expected to further expand its role in the treatment of various diseases.

In conclusion, 5-(1H-indol-7-yl)-2-methylaniline represents a significant contribution to the field of pharmaceutical science. Its unique molecular structure, combined with its diverse biological activities, positions it as a valuable candidate for the development of novel therapeutics. Ongoing research and technological advancements are expected to further enhance its potential, offering new solutions for complex medical challenges.